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Compound of Interest

Compound Name: delta-Tetradecalactone

Cat. No.: B1661937 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the solubility profile of delta-tetradecalactone, a

fragrance and flavoring agent with potential applications in various scientific and industrial

fields. Understanding its solubility in both aqueous and organic media is critical for formulation

development, delivery systems, and analytical method design. This document provides a

comprehensive overview of its solubility characteristics, detailed experimental protocols for

solubility determination, and visual representations of experimental workflows and influencing

factors.

Core Physicochemical Properties
Delta-tetradecalactone (CAS No: 2721-22-4) is a cyclic ester with a 14-carbon backbone. Its

chemical structure, characterized by a non-polar alkyl chain and a polar ester group, dictates its

solubility behavior. Key physicochemical properties are summarized below.

Property Value

Molecular Formula C₁₄H₂₆O₂

Molecular Weight 226.36 g/mol

Appearance Colorless to pale yellow liquid

Odor Milky, creamy, fatty
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Solubility Profile of Delta-Tetradecalactone
The solubility of a compound is a fundamental property that influences its bioavailability,

formulation, and potential applications. Below is a summary of the available solubility data for

delta-tetradecalactone in water and various organic solvents.

Quantitative Solubility Data
Precise quantitative solubility data for delta-tetradecalactone in a wide range of organic

solvents is not extensively documented in publicly available literature. However, for water, both

estimated and predicted values are available.

Table 1: Solubility of Delta-Tetradecalactone in Water

Solvent
Temperature
(°C)

Solubility Data Type Source

Water 25 4.294 mg/L Estimated

The Good

Scents

Company[1]

Water Not Specified 0.0017 g/L Predicted FooDB[2]

Qualitative Solubility Data
Qualitative descriptions of delta-tetradecalactone's solubility provide valuable guidance for

solvent selection in various applications.

Table 2: Qualitative Solubility of Delta-Tetradecalactone in Organic Solvents

Solvent Solubility Description Source

Alcohol (Ethanol) Soluble PubChem[3], Aurochemicals[4]

Propylene Glycol Soluble PubChem[3]

Vegetable Oil Soluble PubChem[3]
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It is consistently reported that delta-tetradecalactone is "insoluble in water" or "practically

insoluble to insoluble in water".[3][4] One source describes it as "partly miscible" with water.

Experimental Protocol: Determination of Aqueous
Solubility using the Shake-Flask Method
The shake-flask method is a widely accepted and reliable technique for determining the

equilibrium solubility of a compound. The following protocol is a standard procedure that can be

adapted for delta-tetradecalactone.

Objective: To determine the equilibrium solubility of delta-tetradecalactone in water at a

specified temperature.

Materials:

Delta-tetradecalactone (high purity)

Deionized or distilled water

Glass flasks with stoppers (e.g., 50 mL)

Constant temperature shaker bath

Centrifuge

Analytical balance

Syringes and filters (e.g., 0.45 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or RI) or Gas Chromatography (GC) system.

Volumetric flasks and pipettes

Procedure:

Preparation:
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Equilibrate the shaker bath to the desired temperature (e.g., 25 °C).

Prepare a series of standard solutions of delta-tetradecalactone in a suitable organic

solvent (e.g., ethanol) for calibration curve generation.

Sample Preparation:

Add an excess amount of delta-tetradecalactone to a glass flask. The excess solid

should be visually apparent to ensure that saturation is reached.

Add a known volume of water to the flask.

Stopper the flask securely.

Equilibration:

Place the flask in the constant temperature shaker bath.

Agitate the flasks at a constant speed for a predetermined period (e.g., 24 to 72 hours) to

allow the system to reach equilibrium. The time required for equilibration should be

determined experimentally by taking samples at different time points until the

concentration of the solute in the solution remains constant.

Sample Collection and Preparation:

After equilibration, remove the flasks from the shaker and allow the excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a 0.45 µm filter to remove any undissolved particles.

This step is critical to prevent overestimation of the solubility.

Analysis:

Analyze the filtered sample using a validated HPLC or GC method to determine the

concentration of delta-tetradecalactone.

Prepare a calibration curve using the standard solutions.
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Quantify the concentration of delta-tetradecalactone in the sample by comparing its

response to the calibration curve.

Data Reporting:

Express the solubility in appropriate units, such as mg/L, g/100mL, or molarity.

Report the temperature at which the solubility was determined.

Visualizing Experimental and Logical Frameworks
To further aid in the understanding of the processes and factors related to solubility, the

following diagrams are provided.
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Shake-Flask Method Workflow
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Factors Influencing Solubility

Conclusion
This technical guide provides a consolidated overview of the solubility of delta-
tetradecalactone based on available data. While quantitative data in organic solvents remains

elusive in the public domain, the qualitative information and the provided experimental protocol

offer a solid foundation for researchers and professionals in drug development and other

scientific fields. The insolubility in water and solubility in common organic solvents like ethanol

and propylene glycol are key considerations for its handling and formulation. Further

experimental investigation is warranted to establish a more comprehensive and quantitative

solubility profile of this compound in a broader range of solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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